Cas no 827029-15-2 (Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-, methyl ester)

• Product Name: Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-, methyl ester
• CAS No: 827029-15-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 686320
• PubChem ID: 28637872
• Update Time: 2025-04-19

Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3,4-dimethylphenyl)amino]-3-oxo-, methyl ester
• INDEX NAME NOT YET ASSIGNED
• methyl 3-(3,4-dimethylanilino)-3-oxopropanoate
• methyl 3-(3,4-dimethylphenylamino)-3-oxopropanoate
• 827029-15-2
• DTXSID60651537
• FT-0763341

• Inchi： 1S/C12H15NO3/c1-8-4-5-10(6-9(8)2)13-11(14)7-12(15)16-3/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： FTVZIAFONTZEOH-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų